molecular formula C11H14ClF2N B2501656 2-(3,4-Difluorophenyl)piperidine;hydrochloride CAS No. 1203682-32-9

2-(3,4-Difluorophenyl)piperidine;hydrochloride

Cat. No. B2501656
CAS RN: 1203682-32-9
M. Wt: 233.69
InChI Key: XHNXPULVGKSCIL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-(3,4-Difluorophenyl)piperidine;hydrochloride” is a chemical compound with the CAS Number: 1203682-32-9 . It has a molecular weight of 233.69 . The IUPAC name for this compound is 2-(3,4-difluorophenyl)piperidine hydrochloride .


Molecular Structure Analysis

The InChI code for “2-(3,4-Difluorophenyl)piperidine;hydrochloride” is 1S/C11H13F2N.ClH/c12-9-5-4-8(7-10(9)13)11-3-1-2-6-14-11;/h4-5,7,11,14H,1-3,6H2;1H . This code represents the molecular structure of the compound.


Physical And Chemical Properties Analysis

“2-(3,4-Difluorophenyl)piperidine;hydrochloride” is a solid at room temperature .

Scientific Research Applications

Anticancer Agents

Piperidine derivatives have garnered attention as potential anticancer agents. Researchers have synthesized piperidine-embedded compounds with notable activity against androgen-refractory cancer cell lines (ARPC) . These compounds could serve as promising leads for novel cancer therapies.

Dual Kinase Inhibitors

A specific series of 2-amino-4-(1-piperidine) pyridine derivatives has been designed as dual inhibitors for clinically Crizotinib-resistant anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) . These compounds hold promise for treating ALK-driven cancers.

Safety and Hazards

The safety data sheet for a similar compound, piperidine, indicates that it is highly flammable and harmful if swallowed . It is toxic in contact with skin or if inhaled, and it causes severe skin burns and eye damage . It is also harmful to aquatic life . The same precautions may apply to “2-(3,4-Difluorophenyl)piperidine;hydrochloride”, but specific safety data for this compound was not found.

properties

IUPAC Name

2-(3,4-difluorophenyl)piperidine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13F2N.ClH/c12-9-5-4-8(7-10(9)13)11-3-1-2-6-14-11;/h4-5,7,11,14H,1-3,6H2;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XHNXPULVGKSCIL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCNC(C1)C2=CC(=C(C=C2)F)F.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14ClF2N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.68 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3,4-Difluorophenyl)piperidine;hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.